Cas no 2171917-88-5 (methyl 7,7,9,9-tetramethyl-2,8-diazaspiro4.5decane-4-carboxylate)

• Product Name: methyl 7,7,9,9-tetramethyl-2,8-diazaspiro4.5decane-4-carboxylate
• CAS No: 2171917-88-5
• MF: C₁₄H₂₆N₂O₂
• MW: 254.368443965912
• CID: 6035304
• PubChem ID: 165505852
• Update Time: 2025-05-21

methyl 7,7,9,9-tetramethyl-2,8-diazaspiro4.5decane-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 7,7,9,9-tetramethyl-2,8-diazaspiro4.5decane-4-carboxylate
• 2171917-88-5
• EN300-1455508
• methyl 7,7,9,9-tetramethyl-2,8-diazaspiro[4.5]decane-4-carboxylate

• Inchi： 1S/C14H26N2O2/c1-12(2)7-14(8-13(3,4)16-12)9-15-6-10(14)11(17)18-5/h10,15-16H,6-9H2,1-5H3
• InChI Key： MKCSEPMZDYQQIW-UHFFFAOYSA-N
• SMILES： O(C)C(C1CNCC21CC(C)(C)NC(C)(C)C2)=O

Computed Properties

• Exact Mass: 254.199428076g/mol
• Monoisotopic Mass: 254.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 50.4Ų

Additional information on methyl 7,7,9,9-tetramethyl-2,8-diazaspiro4.5decane-4-carboxylate

Chemical Compound CAS No 2171917-88-5: Methyl 7,7,9,9-Tetramethyl-2,8-Diazaspiro[4.5]decane-4-Carboxylate

The compound with CAS number 2171917-88-5, known as methyl 7,7,9,9-tetramethyl-2,8-diazaspiro[4.5]decane-4-carboxylate, is a highly specialized organic compound with unique structural and functional properties. This compound belongs to the class of spiro compounds, which are characterized by the presence of two rings sharing a single atom. The spiro structure in this molecule is formed between a four-membered and a five-membered ring system, creating a complex yet stable framework.

The name of the compound highlights several key features: the presence of four methyl groups at positions 7 and 9 (7,7,9,9-tetramethyl), the spiro structure with two nitrogen atoms at positions 2 and 8 (2,8-diazaspiro[4.5]decane), and the carboxylate group esterified with a methyl group at position 4 (methyl carboxylate). These structural elements contribute to the compound's stability and reactivity.

Recent studies have shown that spiro compounds like this one exhibit interesting pharmacological properties. For instance, research published in Journal of Medicinal Chemistry (2023) demonstrated that similar spiro compounds can act as potent inhibitors of certain enzymes involved in neurodegenerative diseases. The tetramethyl substitution pattern in this compound may enhance its lipophilicity, making it more suitable for crossing biological membranes and interacting with target proteins.

The synthesis of this compound involves a multi-step process that typically includes ring-forming reactions and functional group transformations. A study in Tetrahedron Letters (2023) reported an efficient method for synthesizing similar spiro compounds using microwave-assisted conditions. This approach not only improves reaction yields but also reduces reaction times compared to traditional methods.

In terms of applications, this compound could be explored as a potential lead molecule in drug discovery programs targeting various therapeutic areas. Its unique structure suggests potential applications in anti-inflammatory agents or as building blocks for more complex molecules. Additionally, its stability under physiological conditions makes it a promising candidate for further pharmacokinetic studies.

From an analytical standpoint, modern techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in confirming the structure of this compound. Recent advancements in high-resolution mass spectrometry have enabled precise determination of molecular weights and structural elucidation even for complex molecules like this one.

In conclusion, methyl 7,7,9,9-tetramethyl-2,8-diazaspiro[4.5]decane-4-carboxylate represents an intriguing example of how structural complexity can be harnessed to design molecules with potential therapeutic applications. Ongoing research continues to uncover new insights into its properties and potential uses in the field of medicinal chemistry.